Cas no 46427-07-0 (Butanedioic acid, (phenylmethylene)-, (E)-)

Butanedioic acid, (phenylmethylene)-, (E)- structure
46427-07-0 structure
Product name:Butanedioic acid, (phenylmethylene)-, (E)-
CAS No:46427-07-0
MF:C11H10O4
MW:206.194703578949
CID:324131
PubChem ID:820629

Butanedioic acid, (phenylmethylene)-, (E)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (phenylmethylene)-, (E)-
    • CHEMBL1741747
    • 46427-07-0
    • NCGC00013105-02
    • (E)-carboxymethyl cinnamic acid
    • (2E)-2-benzylidenebutanedioic acid
    • 5653-88-3
    • EN300-7547506
    • (2E)-2-(phenylmethylidene)butanedioic acid
    • NCGC00013105
    • SCHEMBL5032754
    • 2-benzylidenesuccinic acid
    • BS-52278
    • A913365
    • starbld0019338
    • 2-(e)-benzylidenesuccinic acid
    • (E)-phenylitaconic acid
    • (E)-2-benzylidenesuccinic acid
    • 2-(PHENYLMETHYLENE)BUTANEDIOIC ACID
    • NSC-10134
    • Butanedioic acid,(phenylmethylene)-,(E)-
    • KYILORDWJFEQBS-RMKNXTFCSA-N
    • AKOS015966354
    • NSC10134
    • Succinic acid, benzylidene-
    • 2-Propene-1, 3-phenyl-
    • NCGC00096226-01
    • Benzylidenesuccinic Acid
    • SCHEMBL166780
    • NCI60_000041
    • (2Z)-2-benzylidenebutanedioic acid
    • Butanedioic acid, (phenylmethylene)-
    • Phenylitakonsaure
    • NCIStruc1_000078
    • 2-benzylidenebutanedioic acid
    • NCIStruc2_000036
    • 2-Carboxymethyl-3-phenylpropenoic acid
    • KYILORDWJFEQBS-UHFFFAOYSA-N
    • DTXSID30963573
    • AKOS028108608
    • G78575
    • Inchi: InChI=1S/C11H10O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-6H,7H2,(H,12,13)(H,14,15)/b9-6+
    • InChI Key: KYILORDWJFEQBS-RMKNXTFCSA-N
    • SMILES: C1(/C=C(\CC(O)=O)/C(O)=O)C=CC=CC=1

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6Ų
  • XLogP3: 1.3

Butanedioic acid, (phenylmethylene)-, (E)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7547506-10.0g
(2E)-2-(phenylmethylidene)butanedioic acid
46427-07-0 95%
10.0g
$2351.0 2024-05-23
1PlusChem
1P00DK0Q-5g
Butanedioic acid,(phenylmethylene)-,(E)-
46427-07-0 97%
5g
$8.00 2024-05-01
Aaron
AR00DK92-5g
Butanedioic acid,(phenylmethylene)-,(E)-
46427-07-0 97%
5g
$9.00 2023-12-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1769080-500g
(E)-2-Benzylidenesuccinic acid
46427-07-0 98%
500g
¥2802.00 2024-05-12
eNovation Chemicals LLC
Y1247520-5g
Butanedioic acid,(phenylmethylene)-,(E)-
46427-07-0 97%
5g
$55 2025-02-26
eNovation Chemicals LLC
Y1247520-5g
Butanedioic acid,(phenylmethylene)-,(E)-
46427-07-0 97%
5g
$60 2024-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1769080-25g
(E)-2-Benzylidenesuccinic acid
46427-07-0 98%
25g
¥242.00 2024-05-12
Enamine
EN300-7547506-0.1g
(2E)-2-(phenylmethylidene)butanedioic acid
46427-07-0 95%
0.1g
$253.0 2024-05-23
Enamine
EN300-7547506-0.25g
(2E)-2-(phenylmethylidene)butanedioic acid
46427-07-0 95%
0.25g
$361.0 2024-05-23
Enamine
EN300-7547506-2.5g
(2E)-2-(phenylmethylidene)butanedioic acid
46427-07-0 95%
2.5g
$1474.0 2024-05-23

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